Cas no 5588-87-4 (4,5-Benzoisatin)

4,5-Benzoisatin structure
4,5-Benzoisatin structure
4,5-Benzoisatin
5588-87-4
C12H7NO2
197.1895
MFCD01658931
46032
200087

4,5-Benzoisatin Properties

Names and Identifiers

    • Benz[e]isatin
    • 4,5-Benzoisatin
    • 1H-Benz[e]indole-1,2(3H)-dione
    • 3H-benzo[e]indole-1,2-dione
    • 1H-Benz(e)indole-1,2(3H)-dione
    • 1H-benzo[e]indole-1,2(3H)-dione
    • 3H-Benz[e]indol-1,2-dion
    • 3H-benz[e]indole-1,2-dione
    • Benz(e)isatin
    • benz<e>indole-2,3-dione
    • benzo[e]isatin
    • beta-Naphthisatin
    • RVZFBDVLNFODOM-UHFFFAOYSA-N
    • ss-Naphthisatin
    • 1H,2H,3H-benzo[e]indole-1,2-dione
    • SY058400
    • 588B874
    • A913757
    • 4-21-00-05555 (Beilstein Handbook Reference)
    • 5588-87-4
    • BRN 0150828
    • CS-12425
    • SCHEMBL875681
    • MFCD01658931
    • AKOS022231463
    • DTXSID90204479
    • CS-0270347
    • EN300-141792
    • AC1332
    • benz[e]isatin
    • +Expand
    • MFCD01658931
    • RVZFBDVLNFODOM-UHFFFAOYSA-N
    • 1S/C12H7NO2/c14-11-10-8-4-2-1-3-7(8)5-6-9(10)13-12(11)15/h1-6H,(H,13,14,15)
    • O=C1C(N([H])C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=21)=O
    • 0150828

Computed Properties

  • 197.04800
  • 1
  • 2
  • 0
  • 197.048
  • 15
  • 313
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 4
  • 0
  • 46.2

Experimental Properties

  • 2.11260
  • 46.17000
  • 1.708
  • 1.391

4,5-Benzoisatin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DCWP-250mg
Benz[e]isatin
5588-87-4 ≥97%
250mg
$240.00 2024-04-29
A2B Chem LLC
AG22457-250mg
Benz[e]isatin
5588-87-4 ≥97%
250mg
$292.00 2024-04-19
Aaron
AR00DD51-100mg
Benz[e]isatin
5588-87-4
100mg
$159.00
abcr
AB527111-250mg
Benzo[e]isatin; .
5588-87-4
250mg
€291.00
Alichem
A199010251-5g
1H-Benzo[e]indole-1,2(3H)-dione
5588-87-4 95%
5g
$2190.90 2023-09-01
Enamine
EN300-141792-0.05g
1H,2H,3H-benzo[e]indole-1,2-dione
5588-87-4
0.05g
$91.0 2023-06-08
eNovation Chemicals LLC
D685668-0.25g
Benzo[e]isatin
5588-87-4 97%
0.25g
$180 2022-10-17
TRC
B289730-50mg
4,5-Benzoisatin
5588-87-4
50mg
$ 210.00 2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y08895-1g
Benzo[e]isatin
5588-87-4 97%
1g
¥3679.0 2024-07-18

4,5-Benzoisatin Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5588-87-4)
MO HANG QI
17002132182
3146474380@qq.com

4,5-Benzoisatin Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
(CAS:5588-87-4)4,5-Benzoisatin
A913757
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